Copper(II) sulfide

• IUPAC Name: sulfanylidenecopper
• InChI: InChI=1S/Cu.S
• InChI Key: BWFPGXWASODCHM-UHFFFAOYSA-N
• Canonical SMILES: S=[Cu]
• Molecular Formula: CuS
• DSSTOX Substance ID: DTXSID601316949
• Molecular Weight: 95.61 g/mol
• Physical Description: Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, Black solid; [Merck Index]
• Solubility: 0.000033 G/100 CC WATER @ 18 °C., Insoluble in water, ethanol, dilute acids and alkaline solutions, Virtually insoluble in water, but soluble in alkali cyanides and in aqueous ammonia solution with complex ion formation
• Density: 4.76
• Color/Form: Black powder or lumps, Black hexagonal crystals
• CAS No.: 1317-40-4, 19138-68-2

Description

Copper(II) sulfide (CuS), also known as covellite, is an inorganic compound with the formula CuS. It is a black ionic solid that occurs naturally as the mineral covellite and is synthesized for industrial applications. Key properties include:

• CAS Number: 1317-40-4
• Molecular Weight: 95.61 g/mol
• Density: 4.6 g/cm³ (at 25°C)
• Melting Point: 220–500°C (reports vary depending on phase purity and synthesis method) .
• Solubility: Insoluble in water, ethanol, and dilute acids but soluble in nitric acid and cyanide solutions .

CuS is used in mixed catalysts, dye production, antifouling coatings, and semiconductor devices . Its toxicity requires careful handling due to risks of aquatic contamination and harmful decomposition products like SO₂ .

Preparation Methods

Copper(II) sulfide can be synthesized through various methods:

Reaction between molten sulfur and copper: This method involves heating copper and sulfur together to form this compound, followed by boiling in sodium hydroxide.

Solvothermal and hydrothermal methods: These methods involve dissolving copper salts and sulfur sources in solvents under high temperature and pressure conditions to form this compound nanostructures.

Industrial production: In industrial settings, this compound is often produced as a byproduct of copper refining processes, where copper ores are heated in the presence of sulfur to form copper sulfides.

Chemical Reactions Analysis

Copper(II) sulfide undergoes several types of chemical reactions:

Oxidation: When heated in the presence of oxygen at temperatures between 300-500°C, this compound reacts to form copper oxide and sulfur dioxide. [ 2CuS + 3O_2 \rightarrow 2CuO + 2SO_2 ]

Reduction: this compound can be reduced to copper metal using reducing agents such as hydrogen or carbon monoxide.

Substitution: this compound can react with other metal sulfides to form mixed metal sulfides.

Scientific Research Applications

Biomedical Applications

Copper sulfide nanoparticles have garnered significant attention in biomedical research due to their unique properties, including photothermal effects and biocompatibility.

Key Applications:

• Cancer Therapy: CuS nanoparticles are utilized for photothermal therapy, where they convert light into heat to selectively destroy cancer cells. Studies have shown that these nanoparticles can effectively target tumors while minimizing damage to surrounding healthy tissue .
• Drug Delivery Systems: CuS nanoparticles can be engineered to carry therapeutic agents, enhancing the efficacy of drug delivery through targeted release mechanisms .
• Imaging Techniques: They are also employed in photoacoustic imaging, a non-invasive imaging technique that allows for real-time visualization of biological tissues .

Case Study:
In a study published in Nanomedicine, researchers demonstrated that CuS nanoparticles could effectively induce apoptosis in breast cancer cells under near-infrared light exposure, showcasing their potential as a therapeutic agent .

Energy Storage Applications

Copper sulfide exhibits promising electrochemical properties, making it suitable for use in energy storage devices such as supercapacitors.

Performance Metrics:

• Specific Capacitance: Various studies report that CuS can achieve specific capacitance values exceeding 200 F/g under optimized conditions. For instance, porous structures of CuS have been shown to deliver specific capacitance values of up to 761 F/g at certain scanning rates .
• Thermal Stability: CuS demonstrates excellent thermal stability, which is crucial for maintaining performance in energy storage applications .

Data Table: Electrochemical Performance of CuS Variants

Variant	Specific Capacitance (F/g)	Current Density (A/g)	Retention Rate (%)
Agglomerated CuS	206.9	1	96.3
Microporous CuS	547.9	10	93.7
Porous Spherical CuS	761	5	98.5

Photovoltaic Applications

CuS is also explored as a material for photovoltaic devices due to its semiconductor properties.

Advantages:

• Band Gap Energy: The band gap of CuS is approximately 1.2 eV, which is suitable for solar energy absorption.
• Cost-Effectiveness: As an abundant material, CuS presents a cost-effective alternative to more expensive semiconductor materials used in solar cells.

Case Study:
Research has indicated that incorporating CuS into thin-film solar cells can enhance efficiency due to its light-harvesting capabilities and favorable electronic properties .

Mechanism of Action

The mechanism of action of copper(II) sulfide involves its interaction with various molecular targets and pathways:

Photothermal Effect: This compound nanoparticles can absorb near-infrared light and convert it into heat, which can be used for photothermal therapy in cancer treatment.

Catalytic Activity: This compound acts as a catalyst in various chemical reactions, facilitating the conversion of reactants to products through its surface activity.

Comparison with Similar Compounds

Comparison with Other Copper Sulfides

Copper sulfides exhibit varied stoichiometries and phases, influencing their properties and applications.

Copper(I) Sulfide (Cu₂S, Chalcocite)

• Formula : Cu₂S
• Crystal Structure : Orthorhombic (chalcocite) .
• Band Gap : 1.2–1.8 eV, suitable for photovoltaic applications .
• Synthesis : High-temperature reactions between copper and sulfur .
• Applications : Solar cells, thermoelectric materials .

Key Difference : Cu₂S is more conductive than CuS due to its higher copper content, enabling efficient charge transport in energy devices .

Roxbyite (Cu₁.₇₅S)

• Formula : Cu₁.₇₅S
• Crystal Structure: Monoclinic .
• Synthesis : Solvent- and temperature-dependent thermolysis of Cu(II) complexes .
• Applications: Photocatalysis and nanoparticle synthesis .

Key Difference : Roxbyite’s intermediate copper content allows tunable optical properties, making it ideal for photocatalytic degradation of dyes like methylene blue .

Digenite (Cu₉S₅)

• Formula : Cu₉S₅
• Crystal Structure : Cubic .
• Band Gap : ~2.0 eV .
• Applications : Thin-film solar cells with high transmittance (85–95% in visible-NIR regions) .

Key Difference : Digenite’s mixed-phase structure enhances optical properties for optoelectronic devices compared to pure CuS .

Comparison with Other Metal Sulfides

Silver Sulfide (Ag₂S)

• Formula : Ag₂S
• Crystal Structure: Acanthite (monoclinic) .
• Band Gap : 0.9–1.1 eV .
• Applications : Biosensing, optoelectronics, and infrared detectors .
• Advantage : Lower toxicity than CuS, making it suitable for biomedical imaging .

Lead Sulfide (PbS)

• Formula : PbS
• Crystal Structure : Galena (cubic) .
• Band Gap : 0.4–0.7 eV .
• Applications : Infrared photodetectors and quantum dot solar cells .
• Limitation : High toxicity due to lead content, restricting environmental use .

Data Tables

Table 1: Structural and Optical Properties

Compound	Formula	Crystal Structure	Band Gap (eV)	Key Applications
CuS	CuS	Covellite	2.1–2.5	Catalysis, semiconductors
Cu₂S	Cu₂S	Chalcocite	1.2–1.8	Photovoltaics
Ag₂S	Ag₂S	Acanthite	0.9–1.1	Biosensors, optoelectronics
PbS	PbS	Galena	0.4–0.7	IR detectors

Biological Activity

Copper(II) sulfide (CuS) is a compound that has garnered attention for its diverse biological activities, particularly in the fields of antimicrobial, antioxidant, and cytotoxic properties. This article explores the biological activity of CuS, supported by recent research findings, case studies, and data tables.

1. Antimicrobial Activity

This compound exhibits significant antimicrobial properties against a range of pathogens, including multi-drug resistant strains. The mechanisms underlying its antibacterial effects include the generation of reactive oxygen species (ROS), disruption of cellular functions, and damage to bacterial cell walls.

1.1 Case Studies and Findings

• Study on Multi-Drug Resistant Pathogens : A study demonstrated that CuS had a minimum inhibitory concentration (MIC) ranging from 100 to 200 µg/ml against various bacteria, including Staphylococcus aureus and Escherichia coli. The bactericidal concentration (MBC) was determined to be 1600 µg/ml, effectively inhibiting bacterial growth in 80% of tested isolates .
• Topoisomerase Inhibition : Research indicated that CuS complexes exhibited inhibitory activity against bacterial topoisomerases, critical enzymes for DNA replication. For instance, one derivative showed an IC50 of 6.20 μg/mL against topoisomerase IV, highlighting its potential as an antimicrobial agent .

Pathogen	MIC (µg/ml)	MBC (µg/ml)
Staphylococcus aureus	100-200	1600
Escherichia coli	100-200	1600
Proteus vulgaris	100-200	1600

2. Antioxidant Activity

CuS has also been studied for its antioxidant properties. Antioxidants are crucial for neutralizing free radicals and protecting cells from oxidative stress.

2.1 Research Findings

• In comparative studies, CuS complexes demonstrated superior antioxidant activity compared to Trolox, a standard antioxidant. The IC50 values ranged between 10.1 µM to 47.4 µM for various CuS derivatives, indicating strong potential for therapeutic applications in oxidative stress-related conditions .

3. Cytotoxicity and Environmental Impact

Research indicates that while CuS is less cytotoxic than other copper-based nanoparticles like copper oxide (CuO), it still poses some risks in biological systems due to its ability to generate ROS under certain conditions.

3.1 Comparative Cytotoxicity Study

A study comparing the cytotoxic effects of copper nanoparticles found that CuS exhibited lower cytotoxicity than CuO nanoparticles. However, it was noted that under oxidative stress conditions, CuS could still release free copper ions that may contribute to cytotoxic effects .

Nanoparticle Type	Cytotoxicity Level
This compound (CuS)	Low
Copper Oxide (CuO)	High

4. Conclusion

This compound demonstrates considerable biological activity with promising applications in antimicrobial therapies and antioxidant treatments. Its dual role as an antimicrobial agent and antioxidant makes it a compound of interest in medical research and environmental applications. Further studies are needed to fully elucidate its mechanisms of action and potential therapeutic uses.

Q & A

Basic Research Questions

Q. What experimental methods are recommended for synthesizing high-purity CuS nanoparticles, and how can their phase purity be validated?

CuS nanoparticles can be synthesized via wet-chemical routes, such as introducing hydrogen sulfide gas into a slightly acidic copper sulfate solution or adding ammonium sulfide to Cu²⁺ solutions. The precipitate is filtered, washed, and dried. Phase purity is validated using powder X-ray diffraction (pXRD) to distinguish CuS from copper(I) thiocyanate or other polymorphs. Energy-dispersive X-ray spectroscopy (EDS) and inductively coupled plasma mass spectrometry (ICP-MS) confirm stoichiometry .

Q. How should researchers characterize the structural and morphological properties of CuS for reproducibility?

High-resolution scanning electron microscopy (HR-SEM) reveals surface morphology and nanoparticle aggregation patterns. For example, DNA-grafted CuS exhibits distinct structural homogeneity compared to bare CuS . Pairing pXRD with Raman spectroscopy helps identify crystallographic phases and detect impurities, such as oxide byproducts .

Q. What are the key discrepancies in reported thermal properties of CuS, and how should they be addressed?

Literature reports conflicting thermal some sources cite a melting point of 500°C, while others note decomposition at 220°C. Researchers must document synthesis conditions (e.g., atmospheric control, precursor purity) and employ thermogravimetric analysis (TGA) coupled with differential scanning calorimetry (DSC) to resolve these inconsistencies. Moisture sensitivity may accelerate decomposition, requiring inert-environment handling .

Advanced Research Questions

Q. How can CuS be integrated into photocatalytic systems for water purification, and what metrics quantify its efficiency?

CuS nanoparticles enhance photocatalytic activity in metal-organic frameworks (MOFs) like MIL-101(Cr) by improving charge separation. Efficiency is quantified via UV-Vis spectroscopy (degradation kinetics of pollutants) and electrochemical impedance spectroscopy (charge transfer resistance). Density functional theory (DFT) simulations further elucidate bandgap modifications and electron-hole pair dynamics .

Q. What experimental designs are effective for studying CuS interactions with sulfate-reducing bacteria (SRB) in bioremediation contexts?

Controlled batch experiments involve SRB cultures in modified Postgate media with CuCl₂ (50 mg L⁻¹) and Na₂S (100 mg L⁻¹). Particle size distribution (PSD) analysis and sequential extraction methods track copper speciation. Post-incubation, microbial community shifts are analyzed via 16S rRNA sequencing, while X-ray absorption near-edge structure (XANES) spectroscopy identifies CuS precipitates .

Q. How do magnetic and superconducting properties of CuS vary with temperature and field strength?

Resistivity and specific heat measurements under varying temperatures (1.6–300 K) and magnetic fields (0–10 T) reveal type-II superconductivity in CuS. Critical temperature (Tₐ) and upper critical field (Hₐ₂) are derived from abrupt resistivity drops and specific heat anomalies. Angle-resolved photoemission spectroscopy (ARPES) confirms d-wave symmetry in superconducting gaps .

Q. What challenges arise in bioleaching primary copper sulfides, and how can process parameters be optimized?

Heap bioleaching of primary sulfides faces slow kinetics due to passivation layers. Column experiments with Run-of-Mine (ROM) ores monitor microbial consortia (e.g., Acidithiobacillus spp.) via qPCR and metagenomics. Optimizing aeration, pH (1.5–2.0), and Fe³⁺/Fe²⁺ ratios enhances dissolution rates. Particle liberation analysis via sink-float tests guides pre-concentration strategies .

Q. Methodological Considerations

Q. How should researchers resolve contradictions in CuS toxicity data across biological studies?

Discrepancies in LC₅₀ values often stem from nanoparticle size, surface functionalization, or exposure media composition. Standardized protocols (ISO 10993-5) for cytotoxicity assays (e.g., MTT, ROS detection) in relevant cell lines (e.g., HEK293) are critical. Comparative studies using identical CuS batches and controls (e.g., CuO) isolate toxicity mechanisms .

Q. What advanced techniques validate CuS integration in memristor devices for neuromorphic computing?

DNA-grafted CuS films exhibit low-power resistive switching. Cyclic voltammetry (CV) and conductive atomic force microscopy (C-AFM) map switching thresholds and endurance. Device performance is benchmarked via endurance cycles (>10⁶) and retention time (>10⁴ s) under ambient conditions .

Q. Data Analysis and Reproducibility

Q. How can phase transitions in CuS during in situ experiments be reliably monitored?

In situ pXRD or transmission electron microscopy (TEM) with heating stages (25–500°C) tracks phase transitions (e.g., CuS → Cu₂S). Synchrotron-based X-ray diffraction provides time-resolved structural data. Pairing with mass spectrometry detects gaseous byproducts (e.g., SO₂) during decomposition .